Cas no 1155264-59-7 (2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1155264-59-7
• MF: C₁₄H₂₀BClO₃
• MW: 282.57
• CID: 5080311
• Update Time: 2025-10-29

2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H20BClO3/c1-9-11(17-6)8-7-10(12(9)16)15-18-13(2,3)14(4,5)19-15/h7-8H,1-6H3
• InChI Key： ACRXUAILPBAKND-UHFFFAOYSA-N
• SMILES： ClC1C(=C(OC)C=CC=1B1OC(C)(C)C(C)(C)O1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Guide to 2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1155264-59-7)

2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1155264-59-7) is a highly specialized boronic ester compound widely used in pharmaceutical research, agrochemical development, and advanced material synthesis. This compound belongs to the dioxaborolane family, known for their stability and reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industries favor this compound due to its unique structural properties, which facilitate efficient carbon-carbon bond formation.

The molecular structure of 2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a chloro-methoxy-methylphenyl group attached to a tetramethyl dioxaborolane ring. This configuration enhances its solubility in organic solvents and improves its handling in laboratory settings. The CAS No. 1155264-59-7 is frequently searched in scientific databases, reflecting its importance in drug discovery and material science applications.

One of the key applications of this compound is in the synthesis of biaryl compounds, which are critical intermediates in the production of pharmaceuticals and agrochemicals. The Suzuki-Miyaura reaction, which relies on boronic esters like this one, is a hot topic in synthetic chemistry due to its efficiency and mild reaction conditions. Recent trends show increasing interest in green chemistry and sustainable synthesis, where this compound plays a role due to its recyclability and low toxicity profile.

In the pharmaceutical industry, 2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is used to develop small molecule inhibitors and biologically active compounds. Researchers are exploring its potential in cancer therapy and neurological disorders, aligning with the growing demand for targeted therapies. The compound's stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, the demand for CAS No. 1155264-59-7 is rising due to its versatility in polymer chemistry and electronic materials. Its ability to form stable complexes with transition metals is valuable in creating OLEDs (Organic Light-Emitting Diodes) and other advanced materials. The compound's role in cross-coupling reactions is also pivotal for developing conductive polymers used in flexible electronics, a sector experiencing rapid growth.

Handling and storage of 2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane require standard laboratory precautions. It should be stored in a cool, dry place under inert atmosphere to maintain its stability. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) such as gloves and goggles is recommended during use.

The market for boronic esters like this one is expanding, driven by advancements in medicinal chemistry and material science. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of research and industrial applications. Pricing and availability can vary based on demand, but the compound remains accessible through major chemical distributors.

In summary, 2-(2-Chloro-4-methoxy-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1155264-59-7) is a vital tool in modern chemistry, enabling innovations across multiple industries. Its applications in drug development, agrochemicals, and advanced materials underscore its significance. As research continues to uncover new uses, this compound will likely remain at the forefront of scientific and industrial progress.